Cas no 89290-98-2 (1H-Imidazole, 5-methyl-1-(1-methylethyl)-)

• Product Name: 1H-Imidazole, 5-methyl-1-(1-methylethyl)-
• CAS No: 89290-98-2
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 605293
• PubChem ID: 54376171
• Update Time: 2025-04-19

1H-Imidazole, 5-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-methyl-1-(1-methylethyl)-
• 5-methyl-1-propan-2-ylimidazole
• 5-Methyl-1-(propan-2-yl)-1H-imidazole
• starbld0037731
• 1-isopropyl-5-methyl-1H-imidazole
• 89290-98-2
• DTXSID00710935
• AKOS030239627
• SCHEMBL9963180

• Inchi： 1S/C7H12N2/c1-6(2)9-5-8-4-7(9)3/h4-6H,1-3H3
• InChI Key： HVGPINPKKUALLZ-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1C)C(C)C

Computed Properties

• Exact Mass: 124.100048391g/mol
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 226.3±9.0 °C at 760 mmHg
• Flash Point: 90.7±18.7 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1H-Imidazole, 5-methyl-1-(1-methylethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles